3-chloro-2-{[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methoxy}-5-(trifluoromethyl)pyridine

• IUPAC Name: 3-chloro-2-[[1-(4-methoxyphenyl)triazol-4-yl]methoxy]-5-(trifluoromethyl)pyridine
• InChI: InChI=1S/C16H12ClF3N4O2/c1-25-13-4-2-12(3-5-13)24-8-11(22-23-24)9-26-15-14(17)6-10(7-21-15)16(18,19)20/h2-8H,9H2,1H3
• InChI Key: YJQBMUNCHWZTEJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(N=N2)COC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C16H12ClF3N4O2
• Molecular Weight: 384.74 g/mol
• CAS No.: 2085689-96-7

Description

3-chloro-2-{[1-(4-methoxyphenyl)-1H-1,2,3-triazol-4-yl]methoxy}-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C16H12ClF3N4O2 and its molecular weight is 384.74. The purity is usually 95%.
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Mechanism of Action

Target of Action

It’s known that similar compounds have been used in suzuki–miyaura coupling reactions, which are widely applied transition metal catalyzed carbon–carbon bond forming reactions.

Mode of Action

The compound’s mode of action is likely related to its role in Suzuki–Miyaura coupling reactions. In these reactions, oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond. Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium.

Biochemical Pathways

The suzuki–miyaura coupling reactions in which similar compounds participate involve electronically divergent processes with the metal catalyst.

Result of Action

The compound’s role in suzuki–miyaura coupling reactions suggests it may contribute to the formation of new carbon–carbon bonds.

Action Environment

The success of suzuki–miyaura coupling reactions, in which similar compounds participate, originates from a combination of exceptionally mild and functional group tolerant reaction conditions.